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Compound of Interest

Compound Name: 4,4-Dimethylheptane

Cat. No.: B087272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4-Dimethylheptane (CAS: 1068-
19-5), a branched alkane with applications in various chemical and industrial processes. This
document collates its chemical and physical properties, spectroscopic data, safety and
handling protocols, and known synthesis methodologies.

Chemical and Physical Properties

4,4-Dimethylheptane is a colorless liquid with a distinct odor.[1] It is a saturated aliphatic
hydrocarbon, and its branched structure influences its physical properties compared to its linear
isomer, n-nonane.

Table 1: Physical and Chemical Properties of 4,4-Dimethylheptane
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Property Value Source
CAS Number 1068-19-5 [21[3114]
Molecular Formula C9H20 [11[2][3][4]
Molecular Weight 128.26 g/mol [21[31[4]
Boiling Point 135.1 - 135.21°C [2][5][6]
Melting Point -102.89°C [2]
Density 0.7210 g/cm3 [2]
Refractive Index 1.4053 [2]
Water Solubility 333.5 pg/L [2]
Critical Temperature 302 °C [6]
Critical Pressure 21.0 atm [6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4,4-

Dimethylheptane. Data is available across several techniques.[7]

Table 2: Spectroscopic Data for 4,4-Dimethylheptane

Spectroscopic Technique

Data Availability and Source

1H NMR

Available.[3]

13C NMR

Available.[8]

Mass Spectrometry (MS)

Electron lonization (EI) mass spectra are
available through the NIST Mass Spectrometry
Data Center.[3][4][9]

Infrared (IR) Spectroscopy

FTIR and vapor-phase IR spectra are available.
[31[4][10]

Raman Spectroscopy

Available.[3][7]
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Synthesis and Experimental Protocols

Several synthetic routes for 4,4-Dimethylheptane have been documented.

Synthesis from 4-Heptanone

One reported method involves the reaction of 4-Heptanone with dichlorodimethyl titanium.[11]
Experimental Protocol: General Grignard-type Reaction for Alkane Synthesis

While a specific, detailed protocol for the dichlorodimethyl titanium reaction is not readily
available in the public domain, a general approach for synthesizing a tertiary alkane like 4,4-
dimethylheptane can be illustrated through a Grignard reaction, which follows a similar
principle of nucleophilic addition to a ketone followed by reduction.

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous
diethyl ether. A solution of methyl bromide in diethyl ether is added dropwise. The reaction is
initiated with gentle heating and then maintained at room temperature until the magnesium is
consumed, yielding methylmagnesium bromide.

o Reaction with Ketone: The flask containing the Grignard reagent is cooled in an ice bath. A
solution of 4-heptanone in anhydrous diethyl ether is added dropwise with stirring. The
reaction mixture is then allowed to warm to room temperature and stirred for several hours.

o Work-up and Hydrolysis: The reaction is quenched by the slow addition of a saturated
aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic extracts are washed with brine,
dried over anhydrous magnesium sulfate, and filtered.

o Deoxygenation/Reduction: The resulting tertiary alcohol is then subjected to a deoxygenation
reaction. A common method is the Barton-McCombie deoxygenation. The alcohol is first
converted to a thiocarbonyl derivative (e.g., a xanthate). This intermediate is then treated
with a radical initiator (like AIBN) and a reducing agent (such as tributyltin hydride) in a
suitable solvent like toluene, followed by heating to induce the radical-mediated reduction to
the alkane.
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 Purification: The final product, 4,4-Dimethylheptane, is purified by fractional distillation.

Hydrogenation Method

An industrial preparation method involves the hydrogenation of 2-methyl-1-butene at high
temperatures in the presence of a catalyst.[1]

Conceptual Synthesis Workflow

Conceptual Synthesis of 4,4-Dimethylheptane

Route 1: From 4-Heptanone Route 2: Hydrogenation

2-Methyl-1-butene Hydrogen Catalyst (High T)

Hydrogenation

4,4-Dimethylheptane

4-Heptanone Dichlorodimethyl titanium

4,4-Dimethylheptane

Click to download full resolution via product page

Caption: Synthetic routes for 4,4-Dimethylheptane.

Biological Activity and Signaling Pathways

As a saturated aliphatic hydrocarbon, 4,4-Dimethylheptane is not known to have specific
biological signaling activities in the context of drug development. Its primary relevance to the
pharmaceutical and research sectors is as a non-polar solvent. Overexposure may lead to
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anesthetic effects such as drowsiness, dizziness, and headaches.[12] There are no
documented signaling pathways directly involving this compound.

Applications

The primary uses of 4,4-Dimethylheptane are based on its properties as a solvent and a
component in various formulations.

e Solvent in Organic Synthesis: It can be used as a solvent, particularly in reactions requiring
high temperatures.[1]

o Cleaning Agents: It is an ingredient in some cleaning products for removing fats and oils.[1]

o Additives: It finds use in lubricating oil additives and as a rubber processing aid.[1]

Safety and Handling

Appropriate safety measures should be taken when handling 4,4-Dimethylheptane.

Table 3: Safety and Handling Information
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Aspect

Recommendation

Personal Protective Equipment (PPE)

Wear suitable protective clothing, chemical-
impermeable gloves, and eye/face protection.[1]
[13]

Ventilation

Handle in a well-ventilated place to avoid

inhalation of vapors.[1][13]

Handling Precautions

Avoid contact with skin and eyes.[1][13] Use
non-sparking tools and prevent electrostatic
discharge.[13]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated area, away from

incompatible materials.[13]

First Aid (Inhalation)

Move the victim to fresh air. If breathing is
difficult, administer oxygen. Seek medical
attention.[13]

First Aid (Skin Contact)

Remove contaminated clothing and wash the

affected area with soap and water.[13]

First Aid (Eye Contact)

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[14]

First Aid (Ingestion)

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[13]

Hazard Classification

e May cause skin and eye irritation.[1][12]

e Inhalation may cause respiratory irritation.[1]

» Potential neurotoxin with anesthetic effects upon overexposure.[12]

Workflow for Safe Handling and Analysis
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General Workflow for Handling and Analysis

Receive/Synthesize Compound

Store in Cool, Dry, Ventilated Area

'

Handle in Fume Hood with PPE

i

Prepare Sample for Analysis (e.g., GC-MS)

L

Instrumental Analysis (GC-MS, NMR, IR) Dispose of Waste According to Regulations

N

Interpret Data to Confirm Identity/Purity

Complete

Click to download full resolution via product page

Caption: Safe handling and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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